Cas no 65560-06-7 (4-[(2S)-2α-[(S)-(3,4-Dihydroxyphenyl)hydroxymethyl]tetrahydro-4α-hydroxyfuran-3β-yl]-1,2-benzenediol)

• Product Name: 4-[(2S)-2α-[(S)-(3,4-Dihydroxyphenyl)hydroxymethyl]tetrahydro-4α-hydroxyfuran-3β-yl]-1,2-benzenediol
• CAS No: 65560-06-7
• MF: C₁₇H₁₈O₇
• MW: 334.320625782013
• CID: 525252
• Update Time: 2024-03-01

4-[(2S)-2α-[(S)-(3,4-Dihydroxyphenyl)hydroxymethyl]tetrahydro-4α-hydroxyfuran-3β-yl]-1,2-benzenediol Chemical and Physical Properties

Names and Identifiers

• D-Arabinitol,1,4-anhydro-3-deoxy-5-C-(3,4-dihydroxyphenyl)-3-(3,4-dihydroxyphenyl)- (9CI)
• 4-[(2S)-2α-[(S)-(3,4-Dihydroxyphenyl)hydroxymethyl]tetrahydro-4α-hydroxyfuran-3β-yl]-1,2-benzenediol
• 1,2-Benzenediol,4-[2-[(3,4-dihydroxyphenyl)hydroxymethyl]tetrahydro-4-hydroxy-3-furanyl]-,[2S-[2a(R*),3b,4a]]-
• Hydroxymetasequirin A
• Metasequirin A, hydroxy-
• CID 101316779
• D-Arabinitol, 1,4-anhydro-3-deoxy-5-C-(3,4-dihydroxyphenyl)-3-(3,4-dihydroxyphenyl)-, (5S)-

• Inchi： 1S/C17H18O7/c18-10-3-1-8(5-12(10)20)15-14(22)7-24-17(15)16(23)9-2-4-11(19)13(21)6-9/h1-6,14-23H,7H2/t14-,15+,16+,17+/m1/s1
• InChI Key： OVFIRUOQFSGCID-QZWWFDLISA-N
• SMILES： O1C[C@H]([C@H](C2C=CC(=C(C=2)O)O)[C@H]1[C@H](C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 420
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols